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Compound of Interest

Compound Name: Isoedultin

Cat. No.: B15391317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and technical

specifications of Isoedultin, a natural coumarin compound, for research purposes. The guide is

intended to assist researchers, scientists, and drug development professionals in sourcing this

compound and understanding its properties as documented in publicly available information.

Commercial Sourcing of Isoedultin
Isoedultin (CAS No: 43043-08-9; Molecular Formula: C₂₁H₂₂O₇; Molecular Weight: 386.40) is

a specialized biochemical available from a select number of commercial suppliers. For

researchers requiring this compound for their studies, the following table summarizes the

offerings from identified vendors. It is important to note that availability and specifications can

change, and direct inquiry with the suppliers is recommended for the most current information.
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Supplier
Catalog/Pro
duct Code

Purity
Available
Quantities

Price (USD)
Storage
Conditions

MedChemEx

press
HY-N6733 >98%

5 mg, 10 mg,

25 mg, 50

mg, 100 mg

Inquire

Powder:

-20°C for 3

years. In

solvent:

-80°C for 6

months,

-20°C for 1

month.

ChemFaces CFN95273 >98%
5 mg, 10 mg,

20 mg
$318 / 5 mg

2-8°C, protect

from light

Biosynth TBA04308 Not specified Inquire Inquire Not specified

Physicochemical Properties
A summary of the key physicochemical properties of Isoedultin is provided below. This

information is critical for experimental design, including solvent selection and concentration

calculations.

Property Value Source

CAS Number 43043-08-9
MedChemExpress[1],

ChemFaces, Biosynth

Molecular Formula C₂₁H₂₂O₇
MedChemExpress[1],

ChemFaces, Biosynth

Molecular Weight 386.40 g/mol MedChemExpress[1], Biosynth

Class Coumarin MedChemExpress[1]

Initial Source
Plants of the Compositae and

Umbelliferae families
MedChemExpress[1]

Biological Activity and Signaling Pathways
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As a member of the coumarin family of compounds, Isoedultin is anticipated to exhibit

biological activities characteristic of this class. While specific studies detailing the signaling

pathways of Isoedultin are not readily available in the public domain, the broader class of

coumarins has been reported to modulate several key cellular signaling cascades.

Researchers investigating Isoedultin may consider exploring its effects on these established

coumarin-related pathways.

Natural coumarins are known to interact with various signaling pathways, including the

Nrf2/Keap1 and PI3K/AKT pathways, which are crucial in cellular responses to oxidative stress

and in the regulation of cell survival and proliferation.

Potential Signaling Pathways for Investigation
The following diagram illustrates a generalized signaling pathway often associated with

coumarin compounds. This can serve as a foundational model for hypothesis-driven research

on Isoedultin's mechanism of action.
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A potential signaling pathway for Isoedultin based on known coumarin activities.

Experimental Protocols
Detailed experimental protocols for Isoedultin are scarce in the scientific literature. However,

based on the general properties of coumarins and the information available from suppliers, the

following methodologies can be adapted for research involving Isoedultin.

General Workflow for In Vitro Cellular Assays
The following diagram outlines a typical workflow for assessing the biological activity of a

research compound like Isoedultin in a cell-based assay.
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A generalized workflow for in vitro experiments with Isoedultin.

Methodology for Stock Solution Preparation
Objective: To prepare a high-concentration stock solution of Isoedultin for use in cell culture

experiments.

Materials:
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Isoedultin powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Procedure:

1. Based on the desired stock concentration (e.g., 10 mM), calculate the required mass of

Isoedultin using its molecular weight (386.40 g/mol ).

2. Aseptically weigh the calculated amount of Isoedultin powder and transfer it to a sterile

microcentrifuge tube.

3. Add the calculated volume of DMSO to the tube.

4. Vortex the tube until the Isoedultin is completely dissolved. Gentle warming in a 37°C

water bath may be necessary to aid dissolution.

5. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

6. Store the aliquots at -20°C or -80°C as recommended by the supplier.

Methodology for a Cell Viability Assay (MTS Assay)
Objective: To determine the effect of Isoedultin on the viability and proliferation of a specific

cell line.

Materials:

Cultured cells of interest

Complete cell culture medium

96-well clear-bottom cell culture plates

Isoedultin stock solution (e.g., 10 mM in DMSO)
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MTS reagent (e.g., CellTiter 96® AQueous One Solution Cell Proliferation Assay)

Multi-channel pipette

Plate reader capable of measuring absorbance at 490 nm

Procedure:

1. Trypsinize and count the cells. Seed the cells into a 96-well plate at a predetermined

density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.

2. Incubate the plate overnight at 37°C in a humidified 5% CO₂ incubator to allow for cell

attachment.

3. Prepare serial dilutions of the Isoedultin stock solution in complete medium to achieve the

desired final concentrations for treatment. Ensure the final DMSO concentration is

consistent across all wells and does not exceed a non-toxic level (typically <0.5%). Include

a vehicle control (medium with DMSO only).

4. Carefully remove the medium from the wells and add 100 µL of the prepared Isoedultin
dilutions or vehicle control.

5. Incubate the plate for the desired time points (e.g., 24, 48, or 72 hours).

6. At the end of the incubation period, add 20 µL of the MTS reagent to each well.

7. Incubate the plate for 1-4 hours at 37°C, protected from light.

8. Measure the absorbance at 490 nm using a microplate reader.

9. Calculate cell viability as a percentage of the vehicle-treated control cells.

Conclusion
Isoedultin is a commercially available natural product with potential for further investigation in

various research fields. While specific biological data and experimental protocols for Isoedultin
are limited, this guide provides a starting point for sourcing the compound and designing

experiments based on the known properties of the broader coumarin class. Researchers are
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encouraged to consult the technical datasheets from their chosen supplier for the most

accurate and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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